
Technical Guide: Health & Safety Profile of (2-
Bromo-2-methylpropyl)azanium;bromide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
(2-Bromo-2-

methylpropyl)azanium;bromide

Cat. No.: B8111868

Get Quote

Executive Summary & Chemical Identity
(2-Bromo-2-methylpropyl)azanium;bromide is a specialized alkylammonium salt used

primarily as a synthetic intermediate in medicinal chemistry. It serves as a precursor for

introducing the 2-amino-2-methylpropyl motif or for synthesizing 2,2-dimethylaziridine via

intramolecular cyclization.

Due to its structure—a

-bromo amine—this compound possesses latent alkylating potential. While stable as a
hydrobromide salt, exposure to basic conditions can trigger cyclization to a highly reactive and
toxic aziridine species. Researchers must handle this compound with protocols designed to
prevent inadvertent in situ activation.

Physicochemical Profile[1][2][3][4][5][6][7]
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Property Data

Chemical Name (2-Bromo-2-methylpropyl)azanium;bromide

Common Synonyms
2-Bromo-2-methylpropylamine HBr;

-Bromo-tert-butylamine HBr

CAS Number 36565-68-1

Molecular Formula (Salt form)

Molecular Weight 232.95 g/mol

Appearance White to off-white hygroscopic solid

Solubility
Soluble in water, methanol, DMSO; sparingly

soluble in non-polar solvents

Melting Point
Not widely characterized; decomposes upon

heating

Hazard Identification & Mechanistic Risks
Class: Alkyl Halide / Ammonium Salt GHS Classification (Derived):

Acute Toxicity (Oral): Category 4 (H302)[1]

Skin Corrosion/Irritation: Category 2 (H315)[1]

Serious Eye Damage/Irritation: Category 2A (H319)[1]

STOT-SE (Respiratory): Category 3 (H335)

The "Hidden" Hazard: In Situ Aziridine Formation
The primary safety concern with this compound is not just its direct toxicity, but its reactivity

profile. As a

-bromo amine, it is the conjugate acid of a reactive intermediate.
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Mechanism of Danger: Upon contact with a base (e.g., NaOH,

, or even basic physiological fluids), the ammonium cation is deprotonated to the free amine.
The free amine nitrogen then performs an intramolecular nucleophilic attack on the tertiary
carbon bearing the bromine, expelling the bromide ion to form 2,2-dimethylaziridine.

Risk: Aziridines are potent DNA alkylating agents and potential mutagens.

Control: Always maintain acidic or neutral pH during storage and initial handling.
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Figure 1: Pathway of latent toxicity activation upon exposure to basic conditions.

Safe Handling & Operational Protocols
Engineering Controls

Containment: Handle exclusively within a certified chemical fume hood.

Atmosphere: Due to hygroscopicity, store and weigh under an inert atmosphere (Nitrogen or

Argon) if high precision or long-term stability is required. Moisture absorption can lead to

hydrolysis of the C-Br bond, releasing HBr gas.

Personal Protective Equipment (PPE)[1]
Respiratory: N95/P100 respirator if dust formation is likely outside a hood.

Dermal: Double-gloving with Nitrile (0.11 mm minimum) is recommended. The cation may

permeate standard latex.

Ocular: Chemical splash goggles. Face shield if working with large quantities (>5g).
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Storage Requirements[3][11]
Temperature: 2–8°C (Refrigerate).

Environment: Desiccate. Store away from oxidizing agents and strong bases.

Container: Amber glass to prevent potential photochemical degradation.

Emergency Response Procedures
First Aid Algorithms
Self-Validating Logic: The priority is to neutralize the acid (HBr) without triggering the formation

of the toxic free amine/aziridine. Do not use strong alkaline neutralizers on skin.

Inhalation:

Action: Move to fresh air immediately.

Logic: HBr gas released from hydrolysis is a severe respiratory irritant.

Skin Contact:

Action: Wash with copious amounts of soap and water for 15 minutes.

Contraindication: Do NOT use bleach or basic solutions (bicarbonate) on the skin, as this

may locally generate the alkylating aziridine species.

Eye Contact:

Action: Rinse with water or saline for 15 minutes, lifting eyelids.

Follow-up: Seek ophthalmological evaluation.

Ingestion:

Action: Rinse mouth.[2][1][3] Do NOT induce vomiting. Drink 1-2 glasses of water.

Logic: Vomiting risks aspiration of corrosive salts into the lungs.
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Spill Management Workflow
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Figure 2: Decision matrix for safe spill containment and disposal.

Synthesis & Application Context
Researchers typically utilize this compound in nucleophilic substitution reactions.[4]
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Synthesis of 2,2-Dimethylaziridine: Reaction with 2 equivalents of base (e.g., KOH) effects

cyclization. This product is then often distilled or used in situ for ring-opening reactions with

nucleophiles to create gem-dimethyl functionalized amines.

Reference Protocol: Dissolve (2-Bromo-2-methylpropyl)azanium bromide in water/methanol.

Add NaOH dropwise at 0°C. Extract immediately to isolate the aziridine or add the

nucleophile directly to the pot.

Critical Note: When designing drugs, the gem-dimethyl group is used to block metabolic sites

(blocking P450 oxidation) or to lock conformation (Thorpe-Ingold effect).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Health & Safety Profile of (2-Bromo-2-
methylpropyl)azanium;bromide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8111868/docs#technical-guide-health-safety-profile-
of-2-bromo-2-methylpropyl-azanium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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